
Safety and Handling of 3-(Bromomethyl)benzyl
alcohol: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (3-(Bromomethyl)phenyl)methanol

Cat. No.: B151358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-

(Bromomethyl)benzyl alcohol (CAS No: 82072-22-8), a versatile reagent in organic synthesis.

Due to its hazardous properties, a thorough understanding of its safe handling, storage, and

emergency procedures is crucial for all personnel working with this compound. This document

outlines its physicochemical properties, potential hazards, necessary personal protective

equipment, and detailed protocols for safe use and emergency response.

Physicochemical and Toxicological Properties
A summary of the key physicochemical and toxicological data for 3-(Bromomethyl)benzyl

alcohol is presented in Table 1. It is important to note that while data for the specific target

compound is provided where available, some toxicological data is extrapolated from the closely

related and well-studied compound, benzyl alcohol, due to the limited public data on 3-

(Bromomethyl)benzyl alcohol.

Table 1: Physicochemical and Toxicological Properties of 3-(Bromomethyl)benzyl alcohol
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Property Value Source(s)

Molecular Formula C8H9BrO [1]

Molecular Weight 201.06 g/mol [1]

Appearance Colorless to light yellow liquid [2]

Boiling Point 165 °C at 16 mmHg

Melting Point 18-21 °C [2]

Density 1.56 - 1.587 g/mL at 25 °C [2]

Flash Point
96 °C (for 3-Bromobenzyl

alcohol)
[2]

Refractive Index 1.584 - 1.5915 (at 20 °C) [2]

Acute Oral Toxicity (LD50)

No data available for 3-

(Bromomethyl)benzyl alcohol.

For Benzyl alcohol: 1250

mg/kg (rat, oral)

[3]

Hazard Identification and Signaling Pathways of
Toxicity
3-(Bromomethyl)benzyl alcohol is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact.[4] Exposure can cause skin

irritation, serious eye damage, and may be harmful if swallowed or inhaled.[4]

While specific signaling pathways for the toxicity of 3-(Bromomethyl)benzyl alcohol are not well-

documented, the irritant and corrosive effects are likely due to its reactivity, particularly the

bromomethyl group, which can alkylate biological macromolecules. The toxicity of its parent

compound, benzyl alcohol, can lead to central nervous system depression, headache,

dizziness, and in high concentrations, respiratory failure.[5]
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3-(Bromomethyl)benzyl alcohol

Routes of Exposure
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Adverse Health Effects
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Experimental Protocols for Safe Handling and
Emergencies
Adherence to strict experimental protocols is paramount when working with 3-

(Bromomethyl)benzyl alcohol. The following sections provide detailed methodologies for

personal protection, spill cleanup, and first aid.

Personal Protective Equipment (PPE) Selection Protocol
The selection of appropriate PPE is the first line of defense against exposure. This protocol,

based on guidelines from NIOSH and other safety authorities, outlines the steps for selecting

adequate protection.[6][7]

Methodology:
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Hazard Assessment: Before handling the chemical, consult the Safety Data Sheet (SDS) to

understand the specific hazards, including skin and eye irritation, and potential for inhalation

of vapors.[8]

Glove Selection:

Choose chemically resistant gloves. Materials such as neoprene and nitrile generally offer

good resistance to a range of organic chemicals.[9]

For incidental contact, disposable nitrile gloves are acceptable but should be changed

immediately upon contamination.[8]

For extended contact or immersion, heavier-duty gloves are required. Norfoil gloves are

recommended for highly toxic materials.[8]

Always inspect gloves for tears, punctures, or signs of degradation before use.[8]

Eye and Face Protection:

Wear chemical safety goggles that provide a complete seal around the eyes.[10]

In situations with a higher risk of splashing, a face shield should be worn in addition to

safety goggles.[10]

Respiratory Protection:

Work in a well-ventilated area, preferably within a chemical fume hood.[10]

If engineering controls are insufficient to maintain exposure below acceptable limits, or

during a large spill, a NIOSH-approved respirator with an organic vapor cartridge is

necessary.[11] For situations with potential for aerosol generation, a particulate filter may

also be required.[11]

Protective Clothing:

Wear a chemically resistant lab coat.[10]
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Ensure clothing covers all exposed skin, and there are no gaps between gloves and

sleeves.[7]

Closed-toe shoes are mandatory.[10]

Chemical Spill Cleanup Protocol
In the event of a spill, a prompt and safe response is critical to mitigate exposure and

environmental contamination. This protocol is adapted from general laboratory spill cleanup

procedures.[12][13][14]

Methodology:

Immediate Response:

Alert personnel in the immediate area of the spill.

If the spill is large or involves a significant release of vapors, evacuate the area and notify

emergency personnel.[15]

If safe to do so, eliminate all ignition sources.[13]

Containment and Cleanup (for minor spills):

Don the appropriate PPE as outlined in the protocol above.

Contain the spill by surrounding the area with an inert absorbent material such as sand,

vermiculite, or a commercial chemical absorbent.[15]

Apply the absorbent material over the spill, working from the outside in to prevent

spreading.[13]

Once the liquid is fully absorbed, use non-sparking tools to carefully collect the material

into a designated, labeled hazardous waste container.[13]

Decontamination:
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Wipe the spill area with a cloth or paper towels dampened with a suitable solvent (e.g.,

ethanol), followed by soap and water.[13]

Place all contaminated cleaning materials into the hazardous waste container.

Waste Disposal:

Seal and label the hazardous waste container according to institutional and local

regulations.[13]

Arrange for pickup by the institution's environmental health and safety department.
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First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Methodology:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate

medical attention.[4]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes. Seek medical attention if

irritation persists.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and maintain the

chemical's integrity.

Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[10] Avoid

contact with skin, eyes, and clothing.[10] Do not breathe vapors or mist.[10] Wash hands

thoroughly after handling.[10]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[16] Store

away from incompatible materials such as strong oxidizing agents, acids, acid chlorides, and

acid anhydrides.[10] The recommended storage temperature is 2-8°C.[17]

Stability and Reactivity
3-(Bromomethyl)benzyl alcohol is stable under recommended storage conditions. However, it is

incompatible with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[10]
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Hazardous decomposition products formed under fire conditions include carbon oxides and

hydrogen bromide gas.[18]

Firefighting Measures
In case of a fire involving 3-(Bromomethyl)benzyl alcohol, use appropriate extinguishing media

and personal protective equipment.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: The material is combustible and may form explosive vapor-air mixtures

upon heating.[19] Combustion can produce toxic gases.[20]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.

Disposal Considerations
Dispose of 3-(Bromomethyl)benzyl alcohol and any contaminated materials as hazardous

waste in accordance with all applicable local, state, and federal regulations. Do not dispose of

down the drain or into the environment.

This guide is intended to provide comprehensive safety information for trained professionals.

Always consult the most recent Safety Data Sheet (SDS) for 3-(Bromomethyl)benzyl alcohol

before use and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (3-(Bromomethyl)phenyl)methanol | C8H9BrO | CID 19032333 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC181770100&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/8317
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=0833&p_version=2
https://www.benchchem.com/product/b151358?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Bromomethyl_phenyl_methanol
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Bromomethyl_phenyl_methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 3-Bromobenzyl alcohol [nanfangchem.com]

3. Benzyl alcohol - Wikipedia [en.wikipedia.org]

4. fishersci.com [fishersci.com]

5. multimedia.3m.com [multimedia.3m.com]

6. PPE for Hazardous Materials Incidents: A Selection Guide (84-114) | NIOSH | CDC
[cdc.gov]

7. CCOHS: Chemical Protective Clothing - Glove Selection [ccohs.ca]

8. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]

9. nmsafety.com [nmsafety.com]

10. synquestlabs.com [synquestlabs.com]

11. ehs.umich.edu [ehs.umich.edu]

12. wku.edu [wku.edu]

13. ehs.utk.edu [ehs.utk.edu]

14. acs.org [acs.org]

15. jk-sci.com [jk-sci.com]

16. capotchem.cn [capotchem.cn]

17. 3-(Bromomethyl)benzyl alcohol,82072-22-8-Chemicalbridge-Chemicalbridge
[chemicalbridge.co.uk]

18. fishersci.com [fishersci.com]

19. BENZYL ALCOHOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

20. ICSC 0833 - BENZYL ALCOHOL [chemicalsafety.ilo.org]

To cite this document: BenchChem. [Safety and Handling of 3-(Bromomethyl)benzyl alcohol:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151358#safety-and-handling-of-3-bromomethyl-
benzyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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